Cas no 1201-58-7 (9H-Purine,2,6-bis(methylthio)-)
1201-58-7 structure
Product Name:9H-Purine,2,6-bis(methylthio)-
9H-Purine,2,6-bis(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,2,6-bis(methylthio)-
- 2,6-bis(methylsulfanyl)-7H-purine
- 2,6-bis(methylthio)purine
- 2,6-Bis-methylmercapto-purin
- 2,6-bis-methylsulfanyl-7(9)H-purine
- 2,6-Bis-methylthio-7-benzyl-7H-purin
- 2,6-bismethylthiopurine
- 7-benzyl-2,6-bis(methylsulfanyl)-7h-purine
- 7-benzyl-2,6-bis-methylsulfanyl-7H-purine
- AC1L6I5B
- AG-J-50388
- CTK5H1321
- NSC59502
- 2,6-bis(methylsulfanyl)-9H-purine
- SCHEMBL763254
- 2,6-bis(methylsulfanyl)-1H-purine
- NSC685800
- NSC29191
- NSC 29191
- 1H-Purine, 2,6-bis(methylthio)-
- NSC-685800
- DTXSID80152677
- 2,6-Bis(methylthio)-1H-purine
- NSC-29191
- 2,6-Bis(methylthio)-9H-purine
- 2,6-dimethylthiopurine
- 1201-58-7
-
- Inchi: 1S/C7H8N4S2/c1-12-6-4-5(9-3-8-4)10-7(11-6)13-2/h3H,1-2H3,(H,8,9,10,11)
- InChI Key: QLBHIPFBFNPVKW-UHFFFAOYSA-N
- SMILES: S(C)C1C2=C(N=C(N=1)SC)N=CN2
Computed Properties
- Exact Mass: 212.01924
- Monoisotopic Mass: 212.01903862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 49.44
9H-Purine,2,6-bis(methylthio)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
1201-58-7 (9H-Purine,2,6-bis(methylthio)-) Related Products
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